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Compound of Interest

Compound Name: 2,5-Dibromo-3-methylpyridine

Cat. No.: B189406 Get Quote

Union City, CA – For researchers, scientists, and professionals in drug development, the proper

handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

disposal of 2,5-Dibromo-3-methylpyridine (CAS No. 3430-18-0), ensuring procedures are

conducted safely and in accordance with environmental regulations.

2,5-Dibromo-3-methylpyridine is classified as a hazardous substance, toxic if swallowed, and

causes significant skin and eye irritation.[1][2] Adherence to strict disposal protocols is

mandatory to mitigate risks to personnel and the environment. Chemical waste generators are

responsible for correctly identifying and classifying waste to ensure safe handling from the

point of generation to final disposal.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Before initiating any disposal procedures, it is critical to understand the hazards associated

with 2,5-Dibromo-3-methylpyridine and to don the appropriate Personal Protective

Equipment (PPE).
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Hazard Classification Description GHS Pictogram

Acute Toxicity, Oral (Category

3)
Toxic if swallowed.[1][3] Danger

Skin Irritation (Category 2) Causes skin irritation.[1][4] Warning

Serious Eye Damage

(Category 1)

Causes serious eye damage.

[1][3]
Danger

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[2][5]
Warning

Appropriate PPE must be worn at all times when handling this chemical. This includes, but is

not limited to:

Equipment Specification

Eye/Face Protection Chemical safety goggles or a face shield.[6][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber) and a lab coat. Ensure full skin

coverage.[6][8]

Respiratory Protection

A NIOSH-approved respirator is required if dust

or aerosols are generated.[6][9] Work should be

conducted in a well-ventilated area, preferably a

chemical fume hood.[10]

Step-by-Step Disposal Protocol
The disposal of 2,5-Dibromo-3-methylpyridine and materials contaminated with it must be

handled as hazardous waste.[8][11] Mixing this waste with other chemical streams should be

avoided unless explicitly permitted by your institution's Environmental Health and Safety (EHS)

department.

1. Waste Segregation:

Identify and segregate waste containing 2,5-Dibromo-3-methylpyridine.
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This includes pure, unused product, reaction residues, and contaminated materials such as

gloves, absorbent pads, and glassware.

Halogenated organic waste must be collected separately from non-halogenated waste.[8]

2. Containerization:

Use a designated, leak-proof, and chemically compatible waste container (e.g., glass or

high-density polyethylene).[8]

The container must have a tightly sealing cap to prevent leaks and evaporation.[12]

3. Labeling:

Clearly label the waste container with "Hazardous Waste."

The label must include the full chemical name: "2,5-Dibromo-3-methylpyridine."

List all associated hazards, such as "Toxic" and "Irritant."[8]

4. Storage:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

waste accumulation area.[8][9]

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents and strong acids.[13]

5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[8]

Do not attempt to dispose of this chemical down the drain or in regular solid waste.[1][10]

Disposal must be conducted through an approved waste disposal plant in accordance with

all federal, state, and local regulations.[1][9][11]

Emergency Procedures: Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill

area. Ensure the area is well-ventilated, using a chemical fume hood if the spill is contained

within one.[1][7]

Don PPE: Before addressing the spill, ensure you are wearing the full complement of

required PPE.[6]

Containment: Use an inert, non-combustible absorbent material such as vermiculite, sand, or

earth to contain the spill.[1][8]

Collection: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[11]

Decontamination: Clean the spill area thoroughly with an appropriate solvent, and collect the

cleaning materials as hazardous waste.

Disposal: Seal and label the container with the spill debris and arrange for its disposal

through your EHS department.[8]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2,5-
Dibromo-3-methylpyridine.
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Start: Generation of
2,5-Dibromo-3-methylpyridine Waste

Is the material contaminated with
2,5-Dibromo-3-methylpyridine?

Segregate as Halogenated
Organic Hazardous Waste

Yes

Dispose as
Non-Hazardous Waste

No

Place in a labeled, sealed,
compatible waste container

Store in designated secure
waste accumulation area

Contact EHS for pickup
and final disposal

End: Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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